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Compound Name: [1,1'-Binaphthalen]-2-ol

Cat. No.: B3033041 Get Quote

An In-Depth Technical Guide to the Safe Handling of [1,1'-Binaphthalen]-2-ol (BINOL)

Introduction: The Duality of BINOL in Modern
Chemistry
[1,1'-Binaphthalen]-2-ol, commonly known as BINOL, is a cornerstone of modern asymmetric

synthesis.[1] Its unique structural feature is axial chirality, which arises from restricted rotation

around the C-C single bond connecting the two naphthyl rings. This chirality makes BINOL and

its derivatives highly effective ligands in a vast array of catalytic reactions, enabling the

stereoselective synthesis of complex molecules, including pharmaceuticals and fine chemicals.

[1]

However, the same chemical properties that make BINOL an invaluable tool for chemists also

necessitate a thorough understanding of its potential hazards. As a fine chemical solid, it

presents risks of irritation and toxicity if not handled with appropriate care. This guide, intended

for researchers, scientists, and drug development professionals, provides a comprehensive

overview of the safety and handling precautions for BINOL. It moves beyond mere procedural

steps to explain the causality behind each recommendation, ensuring a culture of safety and

scientific integrity in the laboratory.
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Understanding the intrinsic hazards of a chemical is the foundation of safe handling. [1,1'-
Binaphthalen]-2-ol is classified as hazardous under the Globally Harmonized System (GHS)

of Classification and Labelling of Chemicals. The primary risks are associated with ingestion

and contact with eyes, skin, and the respiratory system.[2][3]

GHS Hazard Profile
The following table summarizes the GHS classification for [1,1'-Binaphthalen]-2-ol, which

dictates the required precautionary measures.

Hazard Class Category Hazard Statement Pictogram

Acute Toxicity, Oral 3
H301: Toxic if

swallowed

Skin Irritation 2
H315: Causes skin

irritation

Eye Irritation 2A
H319: Causes serious

eye irritation

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation

Data sourced from

multiple safety data

sheets.[2][3]

Signal Word:Danger[2][3]

The "Skull and Crossbones" pictogram immediately alerts users to the acute oral toxicity,

signifying that even small amounts can be harmful if ingested.[2][4] The "Exclamation Mark"

warns of the significant irritant properties to the skin, eyes, and respiratory tract.[5]
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The hierarchy of controls prioritizes eliminating hazards at their source. When this is not

possible, engineering controls and PPE are employed to create a safe working environment.

Engineering Controls: The First Line of Defense
The primary engineering control for handling solid [1,1'-Binaphthalen]-2-ol is a certified

chemical fume hood.[6][7] This is critical for two reasons:

Containment of Aerosols: Weighing and transferring the fine powder can generate airborne

dust. A fume hood provides adequate ventilation and containment, preventing inhalation of

these particles which can cause respiratory irritation.[3][8]

Vapor Control: Although BINOL is a solid with low vapor pressure at room temperature,

working in a fume hood is a best practice for handling any potentially hazardous chemical.

Additionally, an emergency eyewash station and safety shower must be readily accessible in

the immediate work area.[9] This allows for rapid decontamination in the event of accidental

contact.

Personal Protective Equipment (PPE): The Final Barrier
PPE is essential to protect the user from direct chemical exposure. The selection of appropriate

PPE should be based on a thorough risk assessment of the specific procedure being

performed.[10]

Eye and Face Protection: Wear chemical safety goggles that provide a seal around the eyes.

[3] For procedures with a higher risk of splashing, such as when making solutions, a face

shield should be worn in addition to goggles.[5]

Skin Protection:

Gloves: Chemical-resistant gloves are mandatory. Nitrile gloves are a suitable choice for

protection against incidental contact with solid BINOL.[10] Always inspect gloves for tears

or holes before use and practice proper glove removal techniques to avoid contaminating

your hands.

Lab Coat: A standard laboratory coat should be worn to protect street clothes and prevent

skin exposure.[10] Ensure the coat is fully buttoned.
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Respiratory Protection: For tasks that may generate significant dust, such as weighing large

quantities or cleaning up spills, a NIOSH-approved respirator is recommended. A filtering

facepiece respirator (e.g., N95) or a respirator with P2 cartridges is appropriate for

particulates.[3][5]

Protocol: Donning and Doffing PPE
The sequence of putting on and taking off PPE is crucial to prevent cross-contamination.[10]
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Donning (Putting On) Sequence

Doffing (Taking Off) Sequence

1. Lab Coat 2. Respirator
(if required)

3. Goggles or
Face Shield 4. Gloves

1. Gloves
(most contaminated) 2. Lab Coat 3. Goggles or

Face Shield
4. Respirator

(if used)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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